Cas no 2229125-84-0 (tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate
• CAS No: 2229125-84-0
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6556467
• PubChem ID: 165680588
• Update Time: 2025-07-02

tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate
• EN300-1899772
• tert-butyl N-[4-(3-amino-2-hydroxypropyl)-3-methoxyphenyl]carbamate
• 2229125-84-0

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-11-6-5-10(7-12(18)9-16)13(8-11)20-4/h5-6,8,12,18H,7,9,16H2,1-4H3,(H,17,19)
• InChI Key： IRGRVRXPKMZLKK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)CC(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate (CAS No. 2229125-84-0)

The compound tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate (CAS No. 2229125-84-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-amino-2-hydroxypropyl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key features of tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate is its versatility. The presence of both amino and hydroxy functional groups allows for further derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial in modern medicinal chemistry, where precision and customization are paramount. The methoxyphenyl moiety further enhances its stability and solubility, making it suitable for various experimental conditions.

In recent years, the demand for CAS No. 2229125-84-0 has grown, driven by its relevance in small molecule drug development and proteomics research. Scientists are exploring its potential as a building block for inhibitors targeting specific proteins, such as kinases and G-protein-coupled receptors (GPCRs). These applications align with current trends in personalized medicine and targeted therapy, where understanding molecular interactions is critical.

The synthesis of tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound is a focus area for chemists, as impurities can affect downstream applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure quality control.

From an industrial perspective, CAS No. 2229125-84-0 is gaining attention for its scalability. Companies specializing in custom synthesis and contract research organizations (CROs) are investing in efficient production methods to meet the growing demand. This trend reflects the broader shift toward green chemistry and sustainable practices, where minimizing waste and energy consumption is prioritized.

For researchers working with tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate, understanding its physicochemical properties is essential. Parameters such as logP, pKa, and aqueous solubility influence its behavior in biological systems. Computational tools like molecular docking and QSAR modeling are often used to predict its interactions with target molecules, saving time and resources in the lab.

The future of CAS No. 2229125-84-0 lies in its integration with emerging technologies. For instance, its use in combinatorial chemistry libraries could accelerate the discovery of novel therapeutics. Additionally, advancements in cryo-electron microscopy (cryo-EM) and X-ray crystallography may provide deeper insights into its binding modes, further unlocking its potential.

In summary, tert-butyl N-4-(3-amino-2-hydroxypropyl)-3-methoxyphenylcarbamate (CAS No. 2229125-84-0) is a promising compound with broad applications in drug development and biochemical research. Its structural features, combined with its adaptability, make it a valuable tool for scientists exploring new frontiers in precision medicine and molecular biology. As the field evolves, this molecule is likely to play an increasingly important role in addressing unmet medical needs.